molecular formula C16H21N3O3 B7704120 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide

2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide

Cat. No. B7704120
M. Wt: 303.36 g/mol
InChI Key: KUCRQWWZSDJTIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide, also known as L-838,417, is a chemical compound that has been studied for its potential application in the treatment of various neurological disorders. In

Mechanism of Action

The exact mechanism of action of 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide is not fully understood, but it is believed to act as a selective agonist for the GABA-B receptor. This receptor is involved in the regulation of neurotransmitter release and synaptic plasticity, and its activation has been shown to have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in schizophrenia models. It has also been shown to increase the release of dopamine in the prefrontal cortex, which may contribute to its antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide in lab experiments is its selective agonist activity for the GABA-B receptor, which allows for more specific and targeted research. However, one limitation is the lack of information on its potential side effects and toxicity, which may limit its use in clinical trials.

Future Directions

Future research on 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide could focus on its potential application in the treatment of other neurological disorders, such as epilepsy or Parkinson's disease. Additionally, further studies could explore its mechanism of action and potential side effects, as well as its efficacy and safety in clinical trials.

Synthesis Methods

The synthesis of 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide involves several steps, including the reaction of 2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenol with propyl bromide to form 2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)propyl bromide. This intermediate compound is then reacted with sodium acetate and acetic anhydride to form the final product, this compound.

Scientific Research Applications

2-(2-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-propylacetamide has been studied for its potential application in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as antipsychotic effects in schizophrenia models.

properties

IUPAC Name

2-[2-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)phenoxy]-N-propylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O3/c1-4-9-17-14(20)10-21-13-8-6-5-7-12(13)16-18-15(11(2)3)19-22-16/h5-8,11H,4,9-10H2,1-3H3,(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KUCRQWWZSDJTIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCNC(=O)COC1=CC=CC=C1C2=NC(=NO2)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.